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Compound of Interest

Compound Name: Cyclohexyl nitrate

Cat. No.: B1605402 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the use of Cyclohexyl nitrate, ensuring the protection of personnel and the

integrity of your research.

Immediate Safety and Hazard Information
Cyclohexyl nitrate is a chemical compound that requires careful handling due to its potential

health and safety risks. It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] In the event of exposure, immediate action is critical.

Emergency Procedures
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Exposure Type Immediate Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[1]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling

Cyclohexyl nitrate. The following table outlines the required PPE to prevent exposure.
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Protection Type Specific Equipment Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash hazards.

To protect eyes from splashes

and vapors.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). A lab coat

or chemical-resistant apron

must be worn.

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges should

be used.

To avoid inhalation of harmful

vapors.

Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storing Cyclohexyl nitrate is crucial for maintaining a

safe laboratory environment.

Handling Protocol
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Review the Safety Data Sheet (SDS) for Cyclohexyl nitrate.

Engineering Controls: All work with Cyclohexyl nitrate should be conducted in a well-

ventilated chemical fume hood.

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

avoid splashing. Use only non-sparking tools.
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Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage Plan
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong acids, strong bases, and reducing agents.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.

Disposal Plan
Proper disposal of Cyclohexyl nitrate and its contaminated waste is a critical step in the

chemical's lifecycle to prevent environmental contamination and ensure regulatory compliance.

Waste Identification: Cyclohexyl nitrate waste should be considered hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container that

is compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name.

Disposal Request: Follow your institution's hazardous waste disposal procedures. Contact

your Environmental Health and Safety (EHS) department for pickup and disposal. Do not

dispose of Cyclohexyl nitrate down the drain or in regular trash.

Quantitative Data
The following table summarizes key quantitative data for Cyclohexyl nitrate.
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Property Value

Molecular Formula C₆H₁₁NO₃[2]

Molecular Weight 145.16 g/mol [2]

CAS Number 2108-66-9[2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cyclohexyl
nitrate, from receipt of the chemical to its final disposal.
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Caption: Workflow for the safe handling of Cyclohexyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1605402?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605402?utm_src=pdf-body
https://www.benchchem.com/product/b1605402?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. valsynthese.ch [valsynthese.ch]

2. Cyclohexyl nitrate | C6H11NO3 | CID 75020 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Cyclohexyl Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605402#personal-protective-equipment-for-
handling-cyclohexyl-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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